Cas no 1240617-99-5 (2-(1-ethynylcyclopropyl)pyridine)
2-(1-ethynylcyclopropyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-ethynylcyclopropyl)pyridine
- DTXSID401301047
- 1240617-99-5
- EN300-1846894
-
- Inchi: 1S/C10H9N/c1-2-10(6-7-10)9-5-3-4-8-11-9/h1,3-5,8H,6-7H2
- InChI Key: DHBLETURPKYCQF-UHFFFAOYSA-N
- SMILES: N1C=CC=CC=1C1(C#C)CC1
Computed Properties
- Exact Mass: 143.073499291g/mol
- Monoisotopic Mass: 143.073499291g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 12.9Ų
2-(1-ethynylcyclopropyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1846894-0.05g |
2-(1-ethynylcyclopropyl)pyridine |
1240617-99-5 | 0.05g |
$1417.0 | 2023-09-19 | ||
| Enamine | EN300-1846894-0.1g |
2-(1-ethynylcyclopropyl)pyridine |
1240617-99-5 | 0.1g |
$1484.0 | 2023-09-19 | ||
| Enamine | EN300-1846894-0.25g |
2-(1-ethynylcyclopropyl)pyridine |
1240617-99-5 | 0.25g |
$1551.0 | 2023-09-19 | ||
| Enamine | EN300-1846894-0.5g |
2-(1-ethynylcyclopropyl)pyridine |
1240617-99-5 | 0.5g |
$1619.0 | 2023-09-19 | ||
| Enamine | EN300-1846894-1.0g |
2-(1-ethynylcyclopropyl)pyridine |
1240617-99-5 | 1g |
$1686.0 | 2023-05-26 | ||
| Enamine | EN300-1846894-2.5g |
2-(1-ethynylcyclopropyl)pyridine |
1240617-99-5 | 2.5g |
$3304.0 | 2023-09-19 | ||
| Enamine | EN300-1846894-5.0g |
2-(1-ethynylcyclopropyl)pyridine |
1240617-99-5 | 5g |
$4890.0 | 2023-05-26 | ||
| Enamine | EN300-1846894-10.0g |
2-(1-ethynylcyclopropyl)pyridine |
1240617-99-5 | 10g |
$7250.0 | 2023-05-26 | ||
| Enamine | EN300-1846894-1g |
2-(1-ethynylcyclopropyl)pyridine |
1240617-99-5 | 1g |
$1686.0 | 2023-09-19 | ||
| Enamine | EN300-1846894-5g |
2-(1-ethynylcyclopropyl)pyridine |
1240617-99-5 | 5g |
$4890.0 | 2023-09-19 |
2-(1-ethynylcyclopropyl)pyridine Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 2-(1-ethynylcyclopropyl)pyridine
Recent Advances in the Study of 2-(1-Ethynylcyclopropyl)pyridine (CAS: 1240617-99-5) in Chemical Biology and Pharmaceutical Research
The compound 2-(1-ethynylcyclopropyl)pyridine (CAS: 1240617-99-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's distinctive cyclopropyl and ethynyl moieties make it a promising scaffold for the development of novel bioactive molecules, particularly in the areas of oncology and neurodegenerative diseases.
Recent studies have highlighted the role of 2-(1-ethynylcyclopropyl)pyridine as a key intermediate in the synthesis of more complex molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The compound's ability to act as a versatile building block has been leveraged to create libraries of derivatives with enhanced binding affinities and selectivity profiles. This has opened new avenues for the discovery of first-in-class therapeutics.
In addition to its synthetic applications, 2-(1-ethynylcyclopropyl)pyridine has shown promising biological activity in preclinical models. A recent investigation published in ACS Chemical Biology revealed its potential as a modulator of enzymatic activity, particularly in the context of kinases and phosphatases. The study reported that derivatives of this compound exhibited inhibitory effects on specific kinase pathways implicated in tumor growth, suggesting its potential as a lead compound for anticancer drug development. Furthermore, its ability to cross the blood-brain barrier has sparked interest in its application for central nervous system (CNS) disorders.
The pharmacokinetic and pharmacodynamic properties of 2-(1-ethynylcyclopropyl)pyridine have also been a focus of recent research. A 2024 study in Drug Metabolism and Disposition explored its metabolic stability and clearance rates in various in vitro and in vivo models. The findings indicated that the compound exhibits favorable metabolic profiles, with minimal off-target effects, making it a viable candidate for further optimization. These results underscore the importance of this scaffold in the design of next-generation therapeutics with improved efficacy and safety profiles.
Looking ahead, the potential applications of 2-(1-ethynylcyclopropyl)pyridine extend beyond its current uses. Emerging research suggests its utility in targeted drug delivery systems, where its chemical properties can be harnessed to enhance the specificity and potency of therapeutic agents. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. As the field continues to evolve, 2-(1-ethynylcyclopropyl)pyridine is poised to play a pivotal role in the development of innovative treatments for a range of diseases.
1240617-99-5 (2-(1-ethynylcyclopropyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)